Cas no 1367168-49-7 (4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one
• CAS No: 1367168-49-7
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD21691496
• CID: 5608371
• PubChem ID: 66106742
• Update Time: 2025-06-14

4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(4-fluoro-2-methylphenyl)-
• 4-(4-Fluoro-2-methylphenyl)pyrrolidin-2-one
• 1367168-49-7
• AKOS015449583
• EN300-841229
• CS-0349534
• 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one

• MDL： MFCD21691496
• Inchi： 1S/C11H12FNO/c1-7-4-9(12)2-3-10(7)8-5-11(14)13-6-8/h2-4,8H,5-6H2,1H3,(H,13,14)
• InChI Key： OFSWYFRPSDNINP-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(F)C=C2C)CC1=O

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 373.4±42.0 °C(Predicted)
• pka: 16.09±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one (CAS No. 1367168-49-7): Properties, Applications, and Industry Insights

The compound 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one (CAS No. 1367168-49-7) is a fluorinated pyrrolidinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a fluoro-substituted aromatic ring and a pyrrolidin-2-one moiety, this compound serves as a versatile intermediate in organic synthesis. Its structural motif is particularly valuable for designing bioactive molecules, owing to the electron-withdrawing properties of the fluorine atom and the conformational flexibility of the pyrrolidinone ring.

In recent years, the demand for fluorinated compounds like 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, GPCR modulators, and other small-molecule therapeutics. The compound's CAS No. 1367168-49-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the introduction of a fluoro group at the para position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it a preferred choice for medicinal chemists. Additionally, the methyl substitution at the ortho position introduces steric effects that can fine-tune molecular interactions. These features align with current trends in fragment-based drug design and structure-activity relationship (SAR) studies, which dominate contemporary pharmaceutical R&D.

Beyond pharmaceuticals, 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one finds utility in agrochemical formulations. Its fluorinated aromatic system contributes to the development of herbicides and pesticides with improved environmental persistence and target specificity. This dual applicability in life sciences and crop protection underscores its industrial significance, as evidenced by its inclusion in several patent applications worldwide.

The compound's physicochemical properties—such as its moderate lipophilicity (LogP ~2.5) and hydrogen-bond acceptor capacity—make it suitable for formulation optimization in drug delivery systems. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, addressing quality control challenges in large-scale production. These aspects are critical for manufacturers aiming to meet GMP standards.

Environmental and regulatory considerations also shape the discourse around CAS No. 1367168-49-7. While fluorinated compounds are prized for their efficacy, their ecological impact is under scrutiny. Recent studies focus on biodegradation pathways and green chemistry approaches to mitigate potential risks, aligning with global sustainability goals like the UN SDGs. This balance between innovation and responsibility is a key theme in modern chemical research.

In summary, 4-(4-fluoro-2-methylphenyl)pyrrolidin-2-one exemplifies the intersection of synthetic versatility and applied science. Its role in advancing precision medicine and sustainable agriculture ensures its continued relevance. For researchers and industry professionals, understanding its structure-property relationships and emerging applications is essential to harness its full potential.